Cas no 1212821-13-0 ((R)--(3-Hydroxy-4-methoxyphenyl)alaninol)

• Product Name: (R)--(3-Hydroxy-4-methoxyphenyl)alaninol
• CAS No: 1212821-13-0
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 3157813
• PubChem ID: 25418596
• Update Time: 2025-10-29

(R)--(3-Hydroxy-4-methoxyphenyl)alaninol Chemical and Physical Properties

Names and Identifiers

• (R)--(3-Hydroxy-4-methoxyphenyl)alaninol
• (r)-3-(3-hydroxy-4-methoxyphenyl)-beta-alaninol
• N12994
• 1212821-13-0
• (R)- -(3-Hydroxy-4-methoxyphenyl)alaninol
• MFCD07784102
• 5-((1r)-1-amino-3-hydroxypropyl)-2-methoxyphenol
• (r)-beta-(3-hydroxy-4-methoxyphenyl)alaninol
• (r)-5-(1-amino-3-hydroxypropyl)-2-methoxyphenol
• CS-0455068
• (R)-5-(1-Amino-3-hydroxy-propyl)-2-methoxy-phenol

• MDL： MFCD07784102
• Inchi： 1S/C10H15NO3/c1-14-10-3-2-7(6-9(10)13)8(11)4-5-12/h2-3,6,8,12-13H,4-5,11H2,1H3/t8-/m1/s1
• InChI Key： OXSZTNZUDMWDOJ-MRVPVSSYSA-N
• SMILES： OCC[C@H](C1C=CC(=C(C=1)O)OC)N

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.7Ų

Additional information on (R)--(3-Hydroxy-4-methoxyphenyl)alaninol

(R)--(3-Hydroxy-4-methoxyphenyl)alaninol: A Comprehensive Overview

(R)--(3-Hydroxy-4-methoxyphenyl)alaninol, identified by the CAS number 1212821-13-0, is a bioactive compound that has garnered significant attention in the fields of pharmacology, biochemistry, and natural product chemistry. This compound is characterized by its unique structure, which combines a phenolic group with an amino alcohol moiety, making it a promising candidate for various applications in drug discovery and nutraceuticals. Recent studies have highlighted its potential as a neuroprotective agent, anti-inflammatory compound, and antioxidant, underscoring its versatility and biological significance.

The chemical structure of (R)--(3-Hydroxy-4-methoxyphenyl)alaninol comprises a phenyl ring substituted with hydroxyl and methoxy groups at the 3rd and 4th positions, respectively. This substitution pattern contributes to its hydrophilic nature and enhances its ability to interact with biological systems. The presence of the hydroxyl group at position 3 imparts strong antioxidant properties, while the methoxy group at position 4 plays a role in modulating the compound's pharmacokinetics and bioavailability. The alaninol moiety further adds to its functional diversity, enabling it to participate in various enzymatic reactions and cellular processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (R)--(3-Hydroxy-4-methoxyphenyl)alaninol through enantioselective methods. Researchers have employed asymmetric catalysis and biocatalytic approaches to achieve high enantiomeric excess, which is crucial for ensuring the compound's therapeutic efficacy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of a chiral catalyst derived from renewable resources to synthesize this compound in an environmentally friendly manner. Such innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

The biological activity of (R)--(3-Hydroxy-4-methoxyphenyl)alaninol has been extensively studied in vitro and in vivo models. Preclinical studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory pathways such as NF-κB and COX-2. Additionally, it has demonstrated neuroprotective properties by mitigating oxidative stress and reducing neuronal damage in models of Alzheimer's disease. A recent study conducted by researchers at Stanford University revealed that this compound can enhance cognitive function in mice by modulating synaptic plasticity and improving memory retention.

In terms of applications, (R)--(3-Hydroxy-4-methoxyphenyl)alaninol holds great promise as a lead compound for developing novel therapeutic agents targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key neuronal receptors makes it an attractive candidate for drug development. Furthermore, this compound has potential applications in the food industry as a natural antioxidant and flavor enhancer. Its stability under various processing conditions and compatibility with different food matrices make it suitable for use in functional foods and beverages.

The pharmacokinetic profile of (R)--(3-Hydroxy-4-methoxyphenyl)alaninol has also been investigated to optimize its delivery systems. Studies indicate that this compound exhibits moderate absorption when administered orally, with peak plasma concentrations achieved within 2–3 hours post-ingestion. Its half-life is relatively short, necessitating sustained-release formulations to enhance its therapeutic efficacy. Recent research has explored the use of nanotechnology-based delivery systems, such as lipid nanoparticles and polymeric micelles, to improve bioavailability and reduce systemic side effects.

In conclusion, (R)--(3-Hydroxy-4-methoxyphenyl)alaninol (CAS No. 1212821-13-0) is a multifaceted compound with significant potential in various fields due to its unique chemical structure and diverse biological activities. Ongoing research continues to unravel its mechanisms of action and explore innovative applications, positioning it as a key player in future drug development and nutraceuticals industries.